Cas no 61666-15-7 (Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester)

61666-15-7 structure
Product name:Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester
Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester
- 2,2-dimethylhepta-3,6-dien-3-yl butanoate
- DTXSID10815384
- 61666-15-7
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- Inchi: InChI=1S/C13H22O2/c1-6-8-10-11(13(3,4)5)15-12(14)9-7-2/h6,10H,1,7-9H2,2-5H3
- InChI Key: CBUFVJYLDWSLHR-UHFFFAOYSA-N
- SMILES: CCCC(=O)OC(=CCC=C)C(C)(C)C
Computed Properties
- Exact Mass: 210.16206
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester Related Literature
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Fei Bu,Shou-Jun Xiao CrystEngComm, 2010,12, 3385-3387
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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3. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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J. F. Galisteo-López,M. Ibisate,A. Muñoz,C. López J. Mater. Chem. C, 2015,3, 3999-4006
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